Cas no 3676-09-3 (5α-Androstan-12-one)

• Product name: 5α-Androstan-12-one
• CAS No: 3676-09-3
• MF: C₁₉H₃₀O
• MW: 274.440906047821
• CID: 6645291
• PubChem ID: 21627831

5α-Androstan-12-one Chemical and Physical Properties

Names and Identifiers

• 5α-Androstan-12-one

• Inchi： 1S/C19H30O/c1-18-10-4-3-6-13(18)8-9-14-15-7-5-11-19(15,2)17(20)12-16(14)18/h13-16H,3-12H2,1-2H3/t13-,14+,15+,16+,18+,19-/m1/s1
• InChI Key： LWXOJHQGSSXCSH-JAOLZEGWSA-N
• SMILES： O=C1C[C@@H]2[C@@]3(C)CCCC[C@@H]3CC[C@H]2[C@@H]2CCC[C@]21C

Computed Properties

• Exact Mass: 274.229665576g/mol
• Monoisotopic Mass: 274.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids